Cas no 501006-40-2 (Methyl 4,5-Dihydro-5-oxo-1H-pyrazole-3-acetate)

Methyl 4,5-Dihydro-5-oxo-1H-pyrazole-3-acetate structure
501006-40-2 structure
Product Name:Methyl 4,5-Dihydro-5-oxo-1H-pyrazole-3-acetate
CAS No:501006-40-2
MF:C6H8N2O3
MW:156.139321327209
CID:933266
PubChem ID:322981
Update Time:2025-04-19

Methyl 4,5-Dihydro-5-oxo-1H-pyrazole-3-acetate Chemical and Physical Properties

Names and Identifiers

    • 4,5-dihydro-5-oxo-1H-Pyrazole-3-acetic acid methyl ester
    • 1H-Pyrazole-3-acetic acid, 4,5-dihydro-5-oxo-, methyl ester
    • methyl 2-(5-oxo-1,4-dihydropyrazol-3-yl)acetate
    • DTXSID70314242
    • methyl 2-(5-oxo-4,5-dihydro-1H-pyrazol-3-yl)acetate
    • 501006-40-2
    • BVA00640
    • NSC281683
    • NSC-281683
    • methyl2-(5-oxo-4,5-dihydro-1H-pyrazol-3-yl)acetate
    • 1H-Pyrazole-3-acetic acid, 4,5-dihydro-5-oxo-, methyl ester
    • Methyl 4,5-Dihydro-5-oxo-1H-pyrazole-3-acetate
    • Inchi: 1S/C6H8N2O3/c1-11-6(10)3-4-2-5(9)8-7-4/h2-3H2,1H3,(H,8,9)
    • InChI Key: MZUTZMLMSKQUJR-UHFFFAOYSA-N
    • SMILES: O(C)C(CC1CC(NN=1)=O)=O

Computed Properties

  • Exact Mass: 156.05349212g/mol
  • Monoisotopic Mass: 156.05349212g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 67.8Ų

Methyl 4,5-Dihydro-5-oxo-1H-pyrazole-3-acetate Pricemore >>

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